Cas no 946313-77-5 (methyl N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: methyl N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946313-77-5
• MF: C₁₅H₁₇N₃O₄S
• MW: 335.378182172775
• CID: 6403978
• PubChem ID: 16883816
• Update Time: 2025-10-29

methyl N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• 946313-77-5
• methyl N-[4-[2-(2-methoxy-5-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• F5011-0093
• methyl N-(4-{[(2-methoxy-5-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)carbamate
• AKOS024488528
• methyl (4-(2-((2-methoxy-5-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate

• Inchi： 1S/C15H17N3O4S/c1-9-4-5-12(21-2)11(6-9)17-13(19)7-10-8-23-14(16-10)18-15(20)22-3/h4-6,8H,7H2,1-3H3,(H,17,19)(H,16,18,20)
• InChI Key： UDQNXJHKHATGMK-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC)=NC(=C1)CC(NC1C=C(C)C=CC=1OC)=O

Computed Properties

• Exact Mass: 335.09397721g/mol
• Monoisotopic Mass: 335.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 118Ų

Additional information on methyl N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Compound CAS No. 946313-77-5: Methyl N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

The compound with CAS No. 946313-77-5, known as methyl N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in the pharmaceutical industry as active ingredients in drugs. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocyclic aromatic compound containing sulfur and nitrogen atoms. The presence of the thiazole ring imparts unique electronic properties to the molecule, making it highly reactive and versatile in chemical reactions.

The name of the compound, methyl N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate, reflects its structural composition. The "methyl" group indicates the presence of a methyl ester moiety attached to the carbamate functional group. The "N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)" portion describes the substitution pattern on the thiazole ring. Specifically, the thiazole ring is substituted at position 4 with a carbamoylmethyl group derived from a 2-methoxy-5-methylphenyl moiety. This substitution pattern not only enhances the stability of the molecule but also contributes to its bioavailability and pharmacokinetic properties.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery. For instance, researchers have reported that certain thiazole derivatives exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for treating chronic diseases such as arthritis and neurodegenerative disorders. The methyl N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate compound has shown similar properties in preliminary assays, suggesting its potential application in developing novel therapeutic agents.

In terms of synthesis, this compound can be synthesized through a multi-step process involving nucleophilic substitution and condensation reactions. The key steps include the preparation of the thiazole ring system followed by functionalization at specific positions to introduce the desired substituents. The use of advanced catalytic systems and green chemistry principles has enabled researchers to optimize the synthesis process, reducing waste and improving yield.

The pharmacological profile of methyl N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate has been extensively studied using in vitro and in vivo models. Experimental data indicate that this compound exhibits selective inhibitory activity against certain enzymes involved in inflammatory pathways. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These findings are essential for ensuring sustainable use and minimizing environmental risks associated with its production and application.

In conclusion, methyl N-(4-{(2-methoxy-5-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yli-carbamate (CAS No. 946313_77_5) represents a significant advancement in organic chemistry with promising applications in pharmacology and agriculture. Its unique structure, combined with favorable pharmacokinetic properties and environmental compatibility, positions it as a valuable asset for future research and development efforts.